Cas no 65345-00-8 (Butanoic acid,2,2'-[(2,2,4-trimethyl-1,6-hexanediyl)bis(iminocarbonyl)]bis[3-oxo-, diethylester (9CI))

• Product Name: Butanoic acid,2,2'-[(2,2,4-trimethyl-1,6-hexanediyl)bis(iminocarbonyl)]bis[3-oxo-, diethylester (9CI)
• CAS No: 65345-00-8
• MF: C₂₃H₃₈N₂O₈
• MW: 470.55642747879
• CID: 515137
• PubChem ID: 6455114
• Update Time: 2025-04-19

Butanoic acid,2,2'-[(2,2,4-trimethyl-1,6-hexanediyl)bis(iminocarbonyl)]bis[3-oxo-, diethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2'-[(2,2,4-trimethyl-1,6-hexanediyl)bis(iminocarbonyl)]bis[3-oxo-, diethylester (9CI)
• diethyl 2,2'-[(2,2,4-trimethylhexane-1,6-diyl)bis(iminocarbonyl)]diacetoacetate
• ethyl 2-[[6-[(2-ethoxycarbonyl-3-oxobutanoyl)amino]-3,5,5-trimethylhexyl]carbamoyl]-3-oxobutanoate
• Diethyl 2,2'-((2,2,4-trimethylhexane-1,6-diyl)bis(iminocarbonyl))diacetoacetate
• diethyl 2,2'-[(2,2,4-trimethylhexane-1,6-diyl)dicarbamoyl]bis(3-oxobutanoate)
• DTXSID20983967
• NS00056975
• 65345-00-8
• N,N'-(2,2,4-Trimethylhexane-1,6-diyl)bis[2-(ethoxycarbonyl)-3-oxobutanimidic acid]
• EINECS 265-706-5

• Inchi： 1S/C23H38N2O8/c1-8-32-21(30)17(15(4)26)19(28)24-11-10-14(3)12-23(6,7)13-25-20(29)18(16(5)27)22(31)33-9-2/h14,17-18H,8-13H2,1-7H3,(H,24,28)(H,25,29)
• InChI Key： DZZVAZUMCSLYLL-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)C(C)=O)NCC(C)(C)CC(C)CCNC(C(C(=O)OCC)C(C)=O)=O

Computed Properties

• Exact Mass: 470.26294
• Monoisotopic Mass: 470.262816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145
• XLogP3: 2.2

Experimental Properties

• Density: 1.113
• Boiling Point: 660.1°C at 760 mmHg
• Flash Point: 353°C
• Refractive Index: 1.476
• PSA: 144.94